2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI)

• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (3R)-3-methyl-3,4,5,6-tetrahydro-2H-azepin-7-amine
• InChI: InChI=1S/C7H14N2/c1-6-3-2-4-7(8)9-5-6/h6H,2-5H2,1H3,(H2,8,9)/t6-/m1/s1
• InChI Key: LMQWSKBESDEHJC-ZCFIWIBFSA-N
• Isomeric SMILES: C[C@@H]1CCCC(=NC1)N
• Canonical SMILES: CC1CCCC(=NC1)N

Description

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) is a chemical compound with a unique structure that includes a seven-membered azepine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) typically involves the cyclization of appropriate precursors under specific reaction conditions. The exact synthetic route can vary, but it generally includes steps such as amination, cyclization, and methylation. The reaction conditions often require controlled temperatures and the use of catalysts to facilitate the formation of the azepine ring.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and advanced purification techniques to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the azepine ring.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions can vary, but they often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce new functional groups to the azepine ring.

Scientific Research Applications

2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) exerts its effects involves interactions with specific molecular targets. These targets can include enzymes, receptors, and other proteins. The compound may modulate the activity of these targets through binding interactions, leading to changes in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-ethyl-,(3R)-(9CI)
• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-propyl-,(3R)-(9CI)
• 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-butyl-,(3R)-(9CI)

Uniqueness

Compared to similar compounds, 2H-Azepin-7-amine,3,4,5,6-tetrahydro-3-methyl-,(3R)-(9CI) is unique due to its specific methyl substitution, which can influence its chemical reactivity and biological activity